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Compound of Interest

Compound Name: Butyl 6-chlorohexanoate

Cat. No.: B15176339

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Butyl 6-chlorohexanoate
waste. The following information is based on best practices for managing halogenated organic
compounds and data from structurally similar chemicals, as a specific Safety Data Sheet (SDS)
for Butyl 6-chlorohexanoate was not located. It is crucial to always consult your institution's
specific safety protocols and the supplier's SDS for any chemical you work with.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Butyl 6-chlorohexanoate?

Al: Based on structurally similar compounds, Butyl 6-chlorohexanoate is expected to cause
skin and eye irritation. Inhalation of vapors or mists should be avoided, and the compound
should be handled in a well-ventilated area, preferably a fume hood.[1] As a halogenated
organic compound, it may also pose environmental hazards if not disposed of correctly.

Q2: What personal protective equipment (PPE) should | wear when handling Butyl 6-
chlorohexanoate waste?

A2: Appropriate PPE includes, but is not limited to:
e Gloves: Chemical-resistant gloves (e.qg., nitrile or neoprene).

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
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o Lab Coat: A standard laboratory coat to protect from skin contact.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, a respirator may be necessary.

Q3: How should | store Butyl 6-chlorohexanoate waste?

A3: Butyl 6-chlorohexanoate waste should be stored in a designated, well-ventilated, and
cool area, away from incompatible materials. The waste container must be clearly labeled as
"Halogenated Organic Waste" and include the full chemical name, "Butyl 6-chlorohexanoate."
The container should be kept tightly closed when not in use.

Q4: Can | dispose of Butyl 6-chlorohexanoate waste down the drain?

A4: No. Under no circumstances should halogenated organic compounds like Butyl 6-
chlorohexanoate be disposed of down the drain. This is to prevent environmental
contamination and potential damage to plumbing systems.

Q5: What is the correct procedure for disposing of Butyl 6-chlorohexanoate waste?

A5: Butyl 6-chlorohexanoate waste must be collected in a designated, properly labeled, and
sealed container for halogenated organic waste. This waste should be segregated from non-
halogenated waste streams. Follow your institution's hazardous waste disposal procedures,
which typically involve collection by a certified hazardous waste management company.

Troubleshooting Guides

Scenario 1: | have accidentally spilled a small amount of Butyl 6-chlorohexanoate on my lab
bench.

o Immediate Action: Alert others in the immediate area. If safe to do so, contain the spill with
an absorbent material (e.qg., spill pillows, vermiculite, or sand).

o Ventilation: Ensure the area is well-ventilated. If the spill is in a poorly ventilated area,
evacuate and contact your institution's safety office.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and
contaminated debris into a designated hazardous waste container.
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» Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and your institution's environmental
health and safety department.

Scenario 2: | am unsure if my Butyl 6-chlorohexanoate waste is contaminated with other
chemicals.

» Action: If you are unsure about the composition of a waste stream, it is best to err on the side
of caution. Treat the waste as if it contains the most hazardous component.

e Segregation: Do not mix unknown waste streams. Keep the potentially contaminated Butyl
6-chlorohexanoate waste in a separate, clearly labeled container.

e Consult: Contact your institution's hazardous waste management team for guidance on how
to properly characterize and dispose of the waste.

Quantitative Data

As a specific Safety Data Sheet for Butyl 6-chlorohexanoate was not available, the following
table presents data for a structurally related compound, Butyl hexanoate, for reference.

Property Value (for Butyl hexanoate)
Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Boiling Point 208 °C

Flash Point 77 °C

Specific Gravity 0.865 g/cm?

Note: This data is for Butyl hexanoate and should be used as an estimate only.

Experimental Protocols
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Protocol 1: Segregation and Collection of Butyl 6-chlorohexanoate Waste

» Obtain a designated waste container: Use a clean, chemically resistant container with a
secure screw-top lid, specifically designated for halogenated organic waste.

o Label the container: Before adding any waste, affix a hazardous waste label to the container.
The label must include:

o

The words "Halogenated Organic Waste"

[¢]

The full chemical name: "Butyl 6-chlorohexanoate”

[¢]

The approximate percentage of each component if it is a mixed waste stream.

[e]

The date the first waste was added.

o

The name of the principal investigator or research group.

o Add waste: Carefully pour the Butyl 6-chlorohexanoate waste into the container, avoiding
splashes.

o Seal the container: Securely close the lid immediately after adding waste.

o Store appropriately: Store the sealed container in a designated satellite accumulation area,
away from ignition sources and incompatible materials.

Visualizations
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Initial Actions

Small Butyl 6-chlorohexanoate Spill Occurs

;

Alert nearby personnel

:

Assess the spill size and potential hazards

Containment & Cleanup

Don appropriate PPE
(gloves, goggles, lab coat)

l

Contain the spill with absorbent material

:

Collect absorbed material into a hazardous waste container

;

Decontaminate the spill area

Final |Steps
Y

Properly label the waste container

:

Store waste in a designated satellite accumulation area

:

Report the spill to the supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a small Butyl 6-chlorohexanoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Technical Support Center: Handling and Disposal of
Butyl 6-chlorohexanoate Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176339#handling-and-disposal-of-butyl-6-
chlorohexanoate-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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